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Abstract

Dinordrin (CAS No. 64675-08-7) is a synthetic, non-steroidal compound that has
demonstrated significant potential as a post-coital antifertility agent. This technical guide
provides a comprehensive overview of Dinordrin, including its chemical properties, mechanism
of action, and a summary of key experimental findings. The information presented is intended
to support further research and development of this compound and related molecules. All
guantitative data is summarized in structured tables, and detailed experimental protocols for
key assays are provided. Visual diagrams of signaling pathways and experimental workflows
are included to facilitate understanding.

Chemical and Physical Properties

Dinordrin, also known as Dinordrin |, is a steroid derivative with the molecular formula
C27H3604 and a molecular weight of 424.57 g/mol .[1][2]
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Property Value Reference
CAS Number 64675-08-7 [1112]
Molecular Formula C27H3604 [1]
Molecular Weight 424.57 g/mol

Dinordrin |, Dinordrin |
Synonyms )
dipropanoate

Pharmacological Profile

Dinordrin is characterized by its potent luteolytic and implantation-inhibiting properties. It
exerts its effects by influencing hormonal balance, specifically by causing a depression of both
plasma estrogen and progesterone levels.

Mechanism of Action

The precise molecular mechanism of Dinordrin is not fully elucidated in the available literature.
However, based on its structural similarity to other A-nor steroids and its observed biological
activities, a proposed mechanism involves interaction with estrogen receptors. Dinordrin is
believed to act as a selective estrogen receptor modulator (SERM), exhibiting both estrogenic
and anti-estrogenic activities in a tissue-specific manner. This dual activity is thought to disrupt
the hormonal signaling required for corpus luteum maintenance and successful embryo
implantation.

The luteolytic effect, leading to a decrease in progesterone, is a key aspect of its antifertility
action. This is likely initiated by its influence on the hypothalamic-pituitary-ovarian axis.

Signaling Pathway

The following diagram illustrates the proposed signaling pathway for Dinordrin's action on the
endometrium, leading to the inhibition of implantation.
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Start: Immature Female Rats
(e.g., Sprague-Dawley, 20-21 days old)

Acclimatization Period
(e.g., 3-5 days)

Random assignment to treatment groups:
- Vehicle Control (e.g., corn oil)
- Positive Control (e.g., Ethinyl Estradiol)
- Test Compound (Dinordrin) at various doses

:

Daily administration for 3 consecutive days
(e.g., oral gavage or subcutaneous injection)

l

Daily observation for clinical signs of toxicity
and body weight measurement

l

Euthanasia on day 4
(24 hours after the last dose)

l

Careful dissection of the uterus,
freeing it from fat and connective tissue

:

Glotting and weighing of the uterus (wet weightD

:

Statistical analysis of uterine weights
(comparison to control groups)

End: Determination of Estrogenic/Anti-estrogenic Activity
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Start: Adult Cycling Female Baboons

G/Iating with fertile males during the periovulatory perioa

Administration of Test Compound (Dinordrin)
- Two doses daily for 4 days post-coitus

Monitoring for pregnancy:
- Progesterone and estrogen plasma levels
- Uterine palpation
- Ultrasound

Cjetermination of pregnancy outcoma

(pregnant vs. non-pregnant)

End: Assessment of Antifertility Efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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